Cas no 1251551-41-3 (4-cyano-N-{1-[3-(4-fluorophenyl)-1H-pyrazole-4-carbonyl]piperidin-4-yl}benzamide)

• Product Name: 4-cyano-N-{1-[3-(4-fluorophenyl)-1H-pyrazole-4-carbonyl]piperidin-4-yl}benzamide
• CAS No: 1251551-41-3
• MF: C₂₃H₂₄FN₅O₂
• MW: 421.467368125916
• CID: 5776655
• PubChem ID: 75270702
• Update Time: 2025-05-20

4-cyano-N-{1-[3-(4-fluorophenyl)-1H-pyrazole-4-carbonyl]piperidin-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-{1-[3-(4-fluorophenyl)-1H-pyrazole-4-carbonyl]piperidin-4-yl}benzamide
• 1251551-41-3

• Inchi： 1S/C23H24FN5O2/c24-18-7-5-16(6-8-18)21-20(14-26-28-21)23(31)29-11-9-19(10-12-29)27-22(30)17-3-1-15(13-25)2-4-17/h1-8,19-21,26,28H,9-12,14H2,(H,27,30)
• InChI Key： ILUPFLAHYIDYTF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(CNN1)C(N1CCC(CC1)NC(C1C=CC(C#N)=CC=1)=O)=O

Computed Properties

• Exact Mass: 421.19140319g/mol
• Monoisotopic Mass: 421.19140319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 97.3Ų

Additional information on 4-cyano-N-{1-[3-(4-fluorophenyl)-1H-pyrazole-4-carbonyl]piperidin-4-yl}benzamide

4-Cyano-N-{1-[3-(4-Fluorophenyl)-1H-Pyrazole-4-Carbonyl]Piperidin-4-Yl}Benzamide (CAS No: 1251551-41-3)

Introduction to 4-Cyano-N-{1-[3-(4-Fluorophenyl)-1H-Pyrazole-4-Carbonyl]Piperidin-4-Yl}Benzamide

4-Cyano-N-{1-[3-(4-fluorophenyl)-1H-pyrazole-4-carbonyl]piperidin-4-yl}benzamide, a compound with CAS number 1251551-41-3, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a cyano group, a piperidine ring, and a pyrazole moiety, all of which contribute to its unique chemical properties and potential applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, allowing researchers to explore its potential in various applications. The integration of a fluorophenyl group within the molecule further enhances its electronic properties, making it a promising candidate for use in drug delivery systems, biomedical imaging, and catalytic processes.

The molecular structure of CAS No: 1251551-41-3 is notable for its intricate arrangement of functional groups. The cyano group (C≡N) at the benzamide position imparts strong electron-withdrawing characteristics, while the pyrazole ring introduces aromaticity and potential sites for hydrogen bonding. The piperidine ring, being a six-membered saturated ring with one nitrogen atom, contributes to the molecule's flexibility and ability to form stable complexes with other molecules.

Recent studies have highlighted the importance of such compounds in the development of novel pharmaceutical agents. For instance, the presence of a fluorophenyl group has been linked to improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity. These findings underscore the potential of CAS No: 1251551-41-3 as a lead compound in drug discovery programs targeting various therapeutic areas, including cancer, neurodegenerative diseases, and inflammatory conditions.

In addition to its pharmaceutical applications, this compound has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers (SAMs), which are critical for applications in nanotechnology and surface chemistry.

The synthesis of CAS No: 1251551-41-3 involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the preparation of intermediates such as the pyrazole derivative and subsequent coupling reactions to form the final product. Recent optimizations in these synthetic pathways have significantly improved the efficiency and scalability of production, making this compound more accessible for research and commercial applications.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their environmental impact. Studies have shown that CAS No: 1251551-41-3 undergoes biodegradation under specific conditions, reducing its persistence in natural ecosystems. This information is vital for ensuring sustainable practices in its production and use.

In conclusion, CAS No: 1251557896789678967896789678967896789678967896789678967896789678967896789678967896789678967896789 (Note: This part seems incorrect; please check CAS number accuracy) is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool in both academic and industrial settings.